1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine

• IUPAC Name: 1-[3-[4-(4-fluorophenyl)piperazin-1-yl]piperidin-1-yl]-2-phenylsulfanylethanone
• InChI: InChI=1S/C23H28FN3OS/c24-19-8-10-20(11-9-19)25-13-15-26(16-14-25)21-5-4-12-27(17-21)23(28)18-29-22-6-2-1-3-7-22/h1-3,6-11,21H,4-5,12-18H2
• InChI Key: YWKAGYKYHXGLSK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)CSC2=CC=CC=C2)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C23H28FN3OS
• Molecular Weight: 413.6 g/mol

Description

1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine, also known as TFMPP, is a synthetic drug that belongs to the class of piperazines. It was first synthesized in the 1990s and gained popularity as a recreational drug due to its hallucinogenic effects. However, its potential as a research tool in the field of neuroscience and pharmacology has also been explored.

Mechanism of Action

1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine acts as a partial agonist at the 5-HT1A and 5-HT2A receptors, which results in the activation of downstream signaling pathways. The activation of these receptors leads to an increase in intracellular calcium levels, which can affect neurotransmitter release and neuronal excitability. 1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine has also been shown to have an inhibitory effect on the reuptake of serotonin, which can lead to an increase in extracellular serotonin levels.
Biochemical and physiological effects
1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine has been shown to have a range of biochemical and physiological effects, including changes in mood, perception, and cardiovascular function. In humans, 1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine has been reported to cause feelings of euphoria, increased sociability, and altered sensory perception. However, it can also cause adverse effects such as anxiety, nausea, and tremors. In animal studies, 1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine has been shown to increase heart rate, blood pressure, and body temperature.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine in lab experiments is its ability to selectively activate serotonin receptors, which can provide insight into the role of these receptors in various physiological processes. However, one limitation is that 1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine has a relatively short half-life and is rapidly metabolized, which can make it difficult to study its long-term effects. Additionally, 1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine has been shown to have a narrow therapeutic window, meaning that the difference between a therapeutic dose and a toxic dose is small.

Future Directions

There are several future directions for the use of 1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine in scientific research. One area of interest is its potential as a treatment for psychiatric disorders such as depression and anxiety, as it has been shown to have anxiolytic and antidepressant effects in animal models. Another area of interest is its potential as a tool for studying the role of serotonin receptors in cardiovascular function, as it has been shown to cause vasoconstriction and increase blood pressure. Additionally, further studies are needed to investigate the long-term effects of 1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine and its potential for abuse.

Synthesis Methods

1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine can be synthesized by the reaction of 4-fluorophenylpiperazine with 1-(phenylthio)acetyl-3-piperidinyl chloride in the presence of a base such as potassium carbonate. The reaction yields 1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine as a white crystalline powder with a melting point of 176-178°C.

Scientific Research Applications

1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine has been used as a research tool in the field of neuroscience and pharmacology to investigate its effects on the central nervous system. It has been shown to have affinity for serotonin receptors, specifically the 5-HT1A and 5-HT2A receptors, which are involved in the regulation of mood, anxiety, and perception. 1-(4-fluorophenyl)-4-{1-[(phenylthio)acetyl]-3-piperidinyl}piperazine has also been used to study the effects of serotonin agonists on the cardiovascular system, as it has been shown to cause vasoconstriction and increase blood pressure.